4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid

• IUPAC Name: 4-[3-(1-hydroxyethyl)pyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C13H17NO3/c1-9(15)11-6-7-14(8-11)12-4-2-10(3-5-12)13(16)17/h2-5,9,11,15H,6-8H2,1H3,(H,16,17)
• InChI Key: XWUAYTSKHCREKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(C1)C2=CC=C(C=C2)C(=O)O)O
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid, also known as HEPPA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. HEPPA is a pyrrolidine derivative that has a benzoic acid group attached to it. The compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

Target of Action

The primary targets of 4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid are currently unknown. The compound is a derivative of pyrrolidine , a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .

Mode of Action

It is known that the pyrrolidine ring and its derivatives have the ability to efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a variety of ways, potentially leading to different biological profiles .

Biochemical Pathways

Compounds with a pyrrolidine ring have been shown to influence a variety of biological processes .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability could be affected by storage temperature . Additionally, the compound’s efficacy could be influenced by factors such as pH, presence of other compounds, and specific conditions within the biological environment.

Advantages and Limitations for Lab Experiments

4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. However, this compound has limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid. One area of research is the development of new synthesis methods for this compound that are more efficient and have higher yields. Another area of research is the optimization of this compound for use in organic electronics and drug delivery applications. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases.

Scientific Research Applications

4-[3-(1-Hydroxyethyl)pyrrolidin-1-yl]benzoic acid has been studied extensively for its potential applications in various fields. One of the most significant applications of this compound is in the field of organic electronics. This compound has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. This compound has also been studied for its potential applications in the field of drug delivery. This compound has been used as a carrier molecule for the delivery of drugs to specific target cells.